Cas no 1207032-69-6 (1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea
• CAS No: 1207032-69-6
• MF: C₁₈H₁₈ClFN₂O
• MW: 332.799726963043
• CID: 6117898
• PubChem ID: 45504501
• Update Time: 2025-06-08

1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[[1-(4-fluorophenyl)cyclopropyl]methyl]urea
• F5831-9232
• AKOS024520742
• 1-(4-chlorobenzyl)-3-((1-(4-fluorophenyl)cyclopropyl)methyl)urea
• 1-[(4-chlorophenyl)methyl]-3-{[1-(4-fluorophenyl)cyclopropyl]methyl}urea
• 1207032-69-6

• Inchi： 1S/C18H18ClFN2O/c19-15-5-1-13(2-6-15)11-21-17(23)22-12-18(9-10-18)14-3-7-16(20)8-4-14/h1-8H,9-12H2,(H2,21,22,23)
• InChI Key： DETVAJRDVZGFLX-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1(C2=CC=C(F)C=C2)CC1)=O

Computed Properties

• Exact Mass: 332.1091691g/mol
• Monoisotopic Mass: 332.1091691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea

Comprehensive Analysis of 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea (CAS No. 1207032-69-6)

The compound 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea (CAS No. 1207032-69-6) is a urea derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both 4-chlorophenyl and 4-fluorophenyl moieties, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest research trends surrounding this compound.

One of the most frequently searched questions about 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea is its synthesis pathway. Researchers often seek optimized methods for its preparation, given its complex cyclopropylmethyl group. Recent studies highlight the use of palladium-catalyzed cross-coupling reactions to achieve higher yields. Additionally, the compound's solubility and stability under various pH conditions are critical for formulation development, a topic gaining traction in online forums and academic discussions.

The pharmacological potential of CAS No. 1207032-69-6 is another hot topic. Preliminary studies suggest its role as a modulator of specific enzyme pathways, though detailed mechanistic insights remain under investigation. This aligns with the growing demand for targeted therapeutics in precision medicine. The compound's structure-activity relationship (SAR) is also a focus, particularly how the cyclopropylmethyl group influences binding affinity.

In agrochemical applications, 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea is explored for its herbicidal and fungicidal properties. With the rise of sustainable agriculture, researchers are investigating its environmental impact and biodegradability. Searches for eco-friendly urea derivatives have surged, reflecting broader industry trends toward greener solutions.

From a computational chemistry perspective, molecular docking studies of CAS No. 1207032-69-6 are increasingly popular. These simulations help predict interactions with biological targets, saving time and resources in drug discovery. Keywords like in silico analysis and molecular modeling frequently appear in related queries, underscoring the compound's relevance in modern research tools.

Quality control and analytical methods for 1-(4-chlorophenyl)methyl-3-{1-(4-fluorophenyl)cyclopropylmethyl}urea are also critical. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used for purity assessment. Discussions around regulatory compliance and batch-to-batch consistency dominate professional networks, especially in light of stringent FDA and EMA guidelines.

In summary, CAS No. 1207032-69-6 represents a versatile scaffold with dual applications in medicine and agriculture. Its structural complexity and functional diversity continue to inspire innovation, making it a recurring subject in both academic literature and industry patents. As research advances, this compound is poised to address pressing challenges in drug development and crop protection.